(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine

• IUPAC Name: (4-methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine
• InChI: InChI=1S/C7H13NO/c1-6-2-7(3-6,4-8)9-5-6/h2-5,8H2,1H3
• InChI Key: CEAFNAZSKXWJNK-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(OC2)CN
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• CAS RN: 2138031-00-0

Description

“(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine” is a chemical compound with the molecular formula C7H13NO. It has a molecular weight of 127.187. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine” is 1S/C7H13NO/c1-6-2-7(3-6,4-8)9-5-6/h2-5,8H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine” has a molecular weight of 127.187. The compound is typically stored at room temperature.

Scientific Research Applications

1. Synthesis and Chemical Properties

(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine and related derivatives have been a subject of study in the field of organic synthesis and chemical properties. For instance, Kirmse and Mrotzeck (1988) explored the cyclization of related compounds, highlighting their utility in generating structurally unique molecules with potential applications in various chemical syntheses (Kirmse & Mrotzeck, 1988).

2. Structural Analysis and Derivative Formation

The compound's derivatives have been synthesized and structurally analyzed, contributing to a better understanding of its chemical behavior. For example, Stevens and Kimpe (1996) worked on the synthesis of 2-Azabicyclo[2.1.1]hexanes, which share a structural skeleton with the compound, thus providing insights into its potential applications in creating new molecular structures (Stevens & Kimpe, 1996).

3. Medicinal Chemistry and Drug Development

The compound and its derivatives have applications in medicinal chemistry. For instance, research has focused on developing novel compounds with potential therapeutic benefits. An example includes the work of Basu et al. (2014), who investigated iron(III) complexes with similar structural features for their photocytotoxic properties in red light, indicating potential applications in medical treatments (Basu et al., 2014).

4. Antimicrobial Research

The antimicrobial activities of derivatives of (4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine have been explored. For example, Thomas, Adhikari, and Shetty (2010) synthesized derivatives and evaluated their antibacterial and antifungal activities, showing the compound's relevance in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Safety and Hazards

The safety information for “(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine” indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Target of Action

• When tissue damage occurs (e.g., stroke or traumatic brain injury), damage-associated molecular patterns (DAMPs) activate the IRAK4 pathway, leading to a feed-forward inflammatory loop that can hinder patient recovery .

Mode of Action

• By blocking IRAK4, it prevents the formation of active transcription factors (such as NF-AT and NF-IL2A) that are essential for interleukin-2 (IL2) gene expression .